JW67
JW67
Inhibitor of canonical Wnt pathway signaling (IC50 = 1.17 μM); targets the β-catenin destruction complex (GSK-3β/AXIN/APC) to induce β-catenin degradation. Selective for the canonical Wnt pathway over the Sonic hedgehog (Shh) and NF-κB pathways. Blocks G1/S cell cycle progression in colorectal cancer (CRC) cell lines (GI50 = 7.8 μM).
Brand Name:
Vulcanchem
CAS No.:
442644-28-2
VCID:
VC0004915
InChI:
InChI=1S/C21H18N2O6/c24-17-20(13-5-1-3-7-15(13)22-17)26-9-19(10-27-20)11-28-21(29-12-19)14-6-2-4-8-16(14)23-18(21)25/h1-8H,9-12H2,(H,22,24)(H,23,25)
SMILES:
C1C2(COC3(O1)C4=CC=CC=C4NC3=O)COC5(C6=CC=CC=C6NC5=O)OC2
Molecular Formula:
C21H18N2O6
Molecular Weight:
394.4 g/mol
JW67
CAS No.: 442644-28-2
VCID: VC0004915
Molecular Formula: C21H18N2O6
Molecular Weight: 394.4 g/mol
* For research use only. Not for human or veterinary use.
| Description | Inhibitor of canonical Wnt pathway signaling (IC50 = 1.17 μM); targets the β-catenin destruction complex (GSK-3β/AXIN/APC) to induce β-catenin degradation. Selective for the canonical Wnt pathway over the Sonic hedgehog (Shh) and NF-κB pathways. Blocks G1/S cell cycle progression in colorectal cancer (CRC) cell lines (GI50 = 7.8 μM). |
|---|---|
| CAS No. | 442644-28-2 |
| Product Name | JW67 |
| Molecular Formula | C21H18N2O6 |
| Molecular Weight | 394.4 g/mol |
| Standard InChI | InChI=1S/C21H18N2O6/c24-17-20(13-5-1-3-7-15(13)22-17)26-9-19(10-27-20)11-28-21(29-12-19)14-6-2-4-8-16(14)23-18(21)25/h1-8H,9-12H2,(H,22,24)(H,23,25) |
| Standard InChIKey | BTXRSHKJNDFHGA-UHFFFAOYSA-N |
| SMILES | C1C2(COC3(O1)C4=CC=CC=C4NC3=O)COC5(C6=CC=CC=C6NC5=O)OC2 |
| Canonical SMILES | C1C2(COC3(O1)C4=CC=CC=C4NC3=O)COC5(C6=CC=CC=C6NC5=O)OC2 |
| Synonyms | Trispiro[3H-indole-3,2'-[1,3]dioxane-2'',3'''-[3H]indole]-2,2'''(1H,1'''H)-dione |
| PubChem Compound | 644733 |
| Last Modified | Sep 13 2023 |
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